Cas no 157544-59-7 (O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose)
157544-59-7 structure
Product Name:O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose
CAS No:157544-59-7
MF:C18H32O16
MW:504.437088012695
CID:2916851
PubChem ID:6857717
Update Time:2024-03-01
O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose Chemical and Physical Properties
Names and Identifiers
-
- O-β-D-glucopyranosyl-(1-4)-O-β-D-glucopyranosyl-(1-3)-β-D-glucose
- 1,3:1,4-b-Glucotriose (B)
- O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose
- (2R,3R,4S,5R,6R)-4-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-(hydroxymethyl)oxane-2,3,5-triol
- (2R,3R,4S,5R,6R)-4-(((2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,5-triol
- WURCS=2.0/1,3,2/[a2122h-1b_1-5]/1-1-1/a3-b1_b4-c1
- 157544-59-7
- beta-D-gluco-hexopyranosyl-(1->4)-beta-D-gluco-hexopyranosyl-(1->3)-beta-D-gluco-hexopyranose
- Glc(b1-4)Glc(b1-3)b-Glc
- CHEBI:151947
-
- Inchi: 1S/C18H32O16/c19-1-4-7(22)9(24)11(26)17(31-4)33-14-6(3-21)32-18(12(27)10(14)25)34-15-8(23)5(2-20)30-16(29)13(15)28/h4-29H,1-3H2/t4-,5-,6-,7-,8-,9+,10-,11-,12-,13-,14-,15+,16-,17+,18+/m1/s1
- InChI Key: NLCKNAHSPSUVER-YTJFHSSISA-N
- SMILES: O([C@@]1([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)[C@H]1[C@@H]([C@@H](O)[C@H](O[C@]2([H])[C@H]([C@H](O)O[C@H](CO)[C@H]2O)O)O[C@@H]1CO)O
Computed Properties
- Exact Mass: 504.16903493g/mol
- Monoisotopic Mass: 504.16903493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.3
- Topological Polar Surface Area: 269Ų
Experimental Properties
- Density: 1.80±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 232-237 ºC
- Solubility: Dissolution (38 g/l) (25 º C),
O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX41420-10mg |
1,3:1,4-b-Glucotriose (B) |
157544-59-7 | 10mg |
$544.00 | 2024-04-20 | ||
| A2B Chem LLC | AX41420-50mg |
1,3:1,4-b-Glucotriose (B) |
157544-59-7 | 50mg |
$894.00 | 2024-04-20 |
O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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